Cas no 2137440-29-8 (rac-tert-butyl (3R,5S)-5-aminobicyclo4.1.0heptane-3-carboxylate)

Technical Introduction: rac-tert-butyl (3R,5S)-5-aminobicyclo[4.1.0]heptane-3-carboxylate is a chiral bicyclic compound featuring a strained cyclopropane ring fused to a cyclohexane scaffold. The tert-butyl ester group enhances stability and solubility, while the amino functionality at the 5-position provides a versatile handle for further derivatization. This stereochemically defined structure is valuable in asymmetric synthesis and pharmaceutical intermediates, particularly in the development of constrained peptidomimetics or bioactive molecules. The rigid bicyclic framework imparts conformational restraint, potentially improving binding affinity in target interactions. Its synthetic utility lies in the orthogonal reactivity of the carboxylate and amine groups, enabling selective modifications under mild conditions. Suitable for use in medicinal chemistry and catalyst design.
rac-tert-butyl (3R,5S)-5-aminobicyclo4.1.0heptane-3-carboxylate structure
2137440-29-8 structure
Product Name:rac-tert-butyl (3R,5S)-5-aminobicyclo4.1.0heptane-3-carboxylate
CAS No:2137440-29-8
MF:C12H21NO2
MW:211.30064368248
CID:5308596
PubChem ID:165900077
Update Time:2026-03-10

rac-tert-butyl (3R,5S)-5-aminobicyclo4.1.0heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • trans-5-Amino-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester
    • rac-tert-butyl (3R,5S)-5-aminobicyclo4.1.0heptane-3-carboxylate
    • Inchi: 1S/C12H21NO2/c1-12(2,3)15-11(14)8-4-7-5-9(7)10(13)6-8/h7-10H,4-6,13H2,1-3H3/t7?,8-,9?,10+/m1/s1
    • InChI Key: PIQKERMPNPZCQG-RGWUEKKESA-N
    • SMILES: N[C@H]1C[C@H](C(=O)OC(C)(C)C)CC2CC12

rac-tert-butyl (3R,5S)-5-aminobicyclo4.1.0heptane-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1301141-500mg
trans-5-Amino-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester
2137440-29-8 95%
500mg
$2235 2024-07-28
eNovation Chemicals LLC
Y1301141-1g
trans-5-Amino-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester
2137440-29-8 95%
1g
$3225 2024-07-28
eNovation Chemicals LLC
Y1301141-5g
trans-5-Amino-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester
2137440-29-8 95%
5g
$11115 2024-07-28
Enamine
EN300-840420-1g
rac-tert-butyl (3R,5S)-5-aminobicyclo[4.1.0]heptane-3-carboxylate
2137440-29-8
1g
$1299.0 2023-09-02
Enamine
EN300-840420-5g
rac-tert-butyl (3R,5S)-5-aminobicyclo[4.1.0]heptane-3-carboxylate
2137440-29-8
5g
$3770.0 2023-09-02
Enamine
EN300-840420-10g
rac-tert-butyl (3R,5S)-5-aminobicyclo[4.1.0]heptane-3-carboxylate
2137440-29-8
10g
$5590.0 2023-09-02
Enamine
EN300-840420-0.05g
rac-tert-butyl (3R,5S)-5-aminobicyclo[4.1.0]heptane-3-carboxylate
2137440-29-8 95.0%
0.05g
$1091.0 2025-02-21
Enamine
EN300-840420-0.1g
rac-tert-butyl (3R,5S)-5-aminobicyclo[4.1.0]heptane-3-carboxylate
2137440-29-8 95.0%
0.1g
$1144.0 2025-02-21
Enamine
EN300-840420-0.25g
rac-tert-butyl (3R,5S)-5-aminobicyclo[4.1.0]heptane-3-carboxylate
2137440-29-8 95.0%
0.25g
$1196.0 2025-02-21
Enamine
EN300-840420-0.5g
rac-tert-butyl (3R,5S)-5-aminobicyclo[4.1.0]heptane-3-carboxylate
2137440-29-8 95.0%
0.5g
$1247.0 2025-02-21

Additional information on rac-tert-butyl (3R,5S)-5-aminobicyclo4.1.0heptane-3-carboxylate

Research Briefing on rac-tert-butyl (3R,5S)-5-aminobicyclo[4.1.0]heptane-3-carboxylate (CAS: 2137440-29-8)

The compound rac-tert-butyl (3R,5S)-5-aminobicyclo[4.1.0]heptane-3-carboxylate (CAS: 2137440-29-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amino acid derivative is a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of protease inhibitors and other small-molecule drugs targeting infectious diseases and cancer. Its unique structural features, including the strained bicyclo[4.1.0]heptane ring system, make it a valuable scaffold for drug design.

Recent studies have focused on optimizing the synthetic routes for rac-tert-butyl (3R,5S)-5-aminobicyclo[4.1.0]heptane-3-carboxylate to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry reported a scalable asymmetric synthesis method using chiral auxiliaries, achieving >99% enantiomeric excess (ee) and yields exceeding 80%. This advancement addresses previous challenges in obtaining high-purity enantiomers, which is critical for pharmacological applications.

In pharmacological research, this compound has shown promise as a building block for HIV-1 protease inhibitors. Molecular docking studies indicate that derivatives of rac-tert-butyl (3R,5S)-5-aminobicyclo[4.1.0]heptane-3-carboxylate exhibit strong binding affinity to the protease active site, with calculated inhibition constants (Ki) in the low nanomolar range. These findings were corroborated by in vitro assays demonstrating potent antiviral activity against HIV-1 strains, including drug-resistant variants.

Additional investigations have explored the compound's potential in oncology. Researchers at a leading pharmaceutical company have incorporated this scaffold into novel kinase inhibitors targeting the PI3K/AKT/mTOR pathway. Preclinical data presented at the 2023 American Association for Cancer Research (AACR) annual meeting showed that these derivatives exhibit selective cytotoxicity against triple-negative breast cancer cell lines while sparing normal cells, suggesting a favorable therapeutic window.

The metabolic stability and pharmacokinetic properties of rac-tert-butyl (3R,5S)-5-aminobicyclo[4.1.0]heptane-3-carboxylate derivatives have also been investigated. A recent ADME study published in Xenobiotica demonstrated that the bicyclic structure confers improved metabolic stability compared to linear analogs, with hepatic microsomal half-lives exceeding 120 minutes in both human and rodent models. This characteristic, combined with good oral bioavailability in animal studies, positions this scaffold as particularly valuable for oral drug development.

Looking forward, several research groups are exploring the application of this compound in targeted protein degradation strategies. Preliminary results suggest that when incorporated into PROTAC (proteolysis targeting chimera) molecules, the bicyclo[4.1.0]heptane core may enhance cell permeability and ternary complex formation efficiency. These developments could significantly expand the therapeutic applications of this chemical scaffold in the coming years.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.